Cas no 39251-01-9 (Benzenecarbothioicacid, S-propyl ester)

Benzenecarbothioicacid, S-propyl ester structure
39251-01-9 structure
Product Name:Benzenecarbothioicacid, S-propyl ester
CAS No:39251-01-9
MF:C10H12OS
MW:180.266681671143
CID:320710
PubChem ID:236461
Update Time:2025-04-19

Benzenecarbothioicacid, S-propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioicacid, S-propyl ester
    • YPACPXJQEYROHD-UHFFFAOYSA-N
    • SCHEMBL6057351
    • Benzenecarbothioic acid,S-propyl ester
    • NSC-64369
    • S-Propyl benzenecarbothioate #
    • Benzenecarbothioic acid, S-propyl ester
    • S-Propyl benzenecarbothioate
    • 39251-01-9
    • S-PROPYL THIOBENZOATE
    • NSC64369
    • NCIOpen2_000056
    • DTXSID60960010
    • Q63396334
    • NSC38994
    • NSC-38994
    • Inchi: 1S/C10H12OS/c1-2-8-12-10(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
    • InChI Key: YPACPXJQEYROHD-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 180.06096
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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